Cas no 1159195-67-1 (Decyclopentyl Zafirlukast Methyl Ester)

• Product Name: Decyclopentyl Zafirlukast Methyl Ester
• CAS No: 1159195-67-1
• MF: C₂₇H₂₇N₃O₆S
• MW: 521.584785699844
• CID: 1061736
• PubChem ID: 42633298
• Update Time: 2025-07-25

Decyclopentyl Zafirlukast Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Decyclopentyl Zafirlukast Methyl Ester
• methyl N-[3-[[2-methoxy-4-[(2-methylphenyl)sulfonylcarbamoyl]phenyl]methyl]-1-methylindol-5-yl]carbamate
• Methyl [3-({2-methoxy-4-[(2-methylbenzene-1-sulfonyl)carbamoyl]phenyl}methyl)-1-methyl-1H-indol-5-yl]carbamate
• Methyl N-(3-((2-methoxy-4-((((2-methylphenyl)sulfonyl)amino)carbonyl)phenyl)methyl)-1-methyl-1H-indol-5-yl)carbamate
• DTXSID30655289
• N-[3-[[2-methoxy-4-[[[(2-methylphenyl)sulfonyl]amino]carbonyl]phenyl]methyl]-1-methyl-1H-indol-5-yl]carbamic Acid Methyl Ester; Zafirlukast Related Compound C; Methyl 3-[2-Methoxy-4-(o-tolylsulfonylcarbamoyl)benzyl]-1-methylindol-5-ylcarbamate;
• GQ3J3C7QAE
• Zafirlukast decyclopentyl methyl ester
• 1159195-67-1
• SCHEMBL4156371
• Carbamic acid, N-(3-((2-methoxy-4-((((2-methylphenyl)sulfonyl)amino)carbonyl)phenyl)methyl)-1-methyl-1H-indol-5-yl)-, methyl ester
• Methyl 3-[2-Methoxy-4-(o-tolylsulfonylcarbaMoyl)benzyl]-
• DecyclopentylZafirlukast-d3MethylEster
• UNII-GQ3J3C7QAE
• Methyl (3-(2-methoxy-4-((o-tolylsulfonyl)carbamoyl)benzyl)-1-methyl-1H-indol-5-yl)carbamate

• Inchi： 1S/C27H27N3O6S/c1-17-7-5-6-8-25(17)37(33,34)29-26(31)19-10-9-18(24(14-19)35-3)13-20-16-30(2)23-12-11-21(15-22(20)23)28-27(32)36-4/h5-12,14-16H,13H2,1-4H3,(H,28,32)(H,29,31)
• InChI Key： URZMDHMOLIPBIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(NC(C1C=CC(=C(C=1)OC)CC1=CN(C)C2C=CC(=CC1=2)NC(=O)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 521.16200
• Monoisotopic Mass: 521.16205676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 908
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• PSA: 131.09000
• LogP: 6.05230

Decyclopentyl Zafirlukast Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Decyclopentyl Zafirlukast Methyl Ester

Comprehensive Overview of Decyclopentyl Zafirlukast Methyl Ester (CAS No. 1159195-67-1): Properties, Applications, and Research Insights

Decyclopentyl Zafirlukast Methyl Ester (CAS No. 1159195-67-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, structurally related to Zafirlukast, is often explored for its potential therapeutic properties and as an intermediate in drug synthesis. Researchers and industry professionals frequently search for terms like "Zafirlukast derivatives", "CAS 1159195-67-1 applications", and "methyl ester compounds in drug development", reflecting its relevance in modern medicinal chemistry.

The compound's molecular structure features a cyclopentyl group and a methyl ester moiety, which contribute to its unique physicochemical properties. These characteristics make it a subject of interest for studies focusing on bioavailability enhancement and prodrug design. Recent trends in pharmaceutical research emphasize the importance of such derivatives, particularly in addressing challenges like drug delivery optimization and metabolic stability, topics frequently queried in academic and industry forums.

In the context of respiratory therapeutics, Decyclopentyl Zafirlukast Methyl Ester is often discussed alongside its parent compound, Zafirlukast, a known leukotriene receptor antagonist. Searches for "Zafirlukast analogs" and "asthma treatment intermediates" highlight the compound's potential role in developing next-generation anti-inflammatory agents. Its esterification may offer advantages in terms of solubility and controlled release, aligning with current industry demands for improved drug formulations.

From a synthetic chemistry perspective, CAS 1159195-67-1 serves as a valuable building block. Laboratories investigating peptide coupling or ester hydrolysis reactions often explore this compound's reactivity. The growing interest in green chemistry and sustainable synthesis has also led to inquiries about environmentally friendly preparation methods for such intermediates, making it a timely subject for discussion.

Quality control and analytical characterization of Decyclopentyl Zafirlukast Methyl Ester typically involve advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, crucial for research and potential commercial applications. The pharmaceutical industry's increasing focus on quality by design (QbD) principles has further elevated the importance of thorough compound characterization.

While not currently marketed as an active pharmaceutical ingredient, Decyclopentyl Zafirlukast Methyl Ester represents an important research chemical in the development of novel therapeutic agents. Its study contributes to broader understanding of structure-activity relationships and molecular modification strategies in medicinal chemistry. The compound's potential applications continue to be explored in various preclinical studies, particularly in areas related to inflammatory pathways and receptor modulation.

The storage and handling of CAS 1159195-67-1 require standard laboratory precautions for organic compounds. Proper conditions include protection from moisture and extreme temperatures, with recommendations often sought under search terms like "chemical storage guidelines" and "lab compound stability". These practical considerations are essential for researchers working with this material.

As the pharmaceutical industry continues to evolve, compounds like Decyclopentyl Zafirlukast Methyl Ester maintain their relevance in drug discovery pipelines. The intersection of computational chemistry, high-throughput screening, and structure-based drug design has created new opportunities for investigating such specialized intermediates. This aligns with current search trends focusing on "AI in drug discovery" and "computational molecular modeling" applications.

Future research directions for Decyclopentyl Zafirlukast Methyl Ester may explore its potential in combination therapies or as a template for further structural optimization. The compound's role in advancing personalized medicine approaches and targeted drug delivery systems represents an exciting frontier in pharmaceutical sciences, addressing frequently searched topics in contemporary medical research.